Banned ingredients in cosmetic Standards
  • Isobutylparaben
    Isobutylparaben
    • Cat. No.:
    • B030021
    • CAS No.:
    • 4247-02-3
    • Molecular Formula:
    • C11H14O3
    • Molecular Weight:
    • 194.23 g/mol
    Description
    Isobutylparaben is a 4-hydroxybenzoate ester.
    The CIR Expert Panel concluded that the following 20 parabens are safe in cosmetics in the present practices of use and concentration described in the safety asse...
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  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B068921
    • CAS No.:
    • 191047-65-1
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    5-fluorouracil is a nucleobase analogue that is uracil in which the hydrogen at position 5 is replaced by fluorine. It is an antineoplastic agent which acts as an antimetabolite - following conversion to the act...
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  • Carbutamide
    Carbutamide
    • Cat. No.:
    • B1668437
    • CAS No.:
    • 339-43-5
    • Molecular Formula:
    • C11H17N3O3S
    • Molecular Weight:
    • 271.34 g/mol
    Description
    Carbutamide is a sulfonamide and a member of benzenes.
    Carbutamide is a first-generation sulfonylurea with hypoglycemic activity. Carbutamide was one of the first sulfonylurea compounds used but was withdrawn...
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  • Chrysene
    Chrysene
    • Cat. No.:
    • B1668918
    • CAS No.:
    • 218-01-9
    • Molecular Formula:
    • C18H12
    • Molecular Weight:
    • 228.3 g/mol
    Description
    Chrysene can cause cancer according to The Environmental Protection Agency (EPA).
    Chrysene appears as a crystalline solid. Denser than water and insoluble in water. The primary hazard is the threat to the env...
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  • Convallatoxin
    Convallatoxin
    • Cat. No.:
    • B1669428
    • CAS No.:
    • 508-75-8
    • Molecular Formula:
    • C29H42O10
    • Molecular Weight:
    • 550.6 g/mol
    Description
    Convallatoxin is a cardenolide glycoside that consists of strophanthidin having a 6-deoxy-alpha-L-mannopyranosyl (L-rhamnosyl) group attached at position 3. It has a role as a vasodilator agent and a metabolite....
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  • DEHP (Standard)
    DEHP (Standard)
    • Cat. No.:
    • B7801156
    • CAS No.:
    • 8033-53-2
    • Molecular Formula:
    • C24H38O4
      C24H38O4
      C6H4(COOC8H17)2
    • Molecular Weight:
    • 390.6 g/mol
    Description
    Di(2-ethylhexyl) phthlate (DEHP) is a manufactured chemical that is commonly added to plastics to make them flexible. DEHP is a colorless liquid with almost no odor. DEHP is present in plastic products such as w...
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  • Bisphenol A
    Bisphenol A
    • Cat. No.:
    • B10753352
    • CAS No.:
    • 96152-48-6
    • Molecular Formula:
    • C15H16O2
      C15H16O2
      (CH3)2C(C6H4OH)2
    • Molecular Weight:
    • 228.29 g/mol
    Description
    4,4'-isopropylidenediphenol appears as white to light brown flakes or powder. Has a weak medicine odor. Sinks in water. (USCG, 1999)
    Bisphenol A is a bisphenol that is 4,4'-methanediyldiphenol in which the me...
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  • Bisphenol A
    Bisphenol A
    • Cat. No.:
    • B10753360
    • CAS No.:
    • 71684-32-7
    • Molecular Formula:
    • C15H16O2
      C15H16O2
      (CH3)2C(C6H4OH)2
    • Molecular Weight:
    • 228.29 g/mol
    Description
    Bisphenol A (BPA) can cause developmental toxicity according to The National Toxicology Program's Center for the Evaluation of Risks to Human Reproduction. It can cause female reproductive toxicity according to ...
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  • 8-Hydroxyquinoline
    8-Hydroxyquinoline
    • Cat. No.:
    • B15558976
    • CAS No.:
    • 14495-13-7; 148-24-3
    • Molecular Formula:
    • C9H7NO
    • Molecular Weight:
    • 145.16 g/mol
    Description
    8-hydroxyquinoline appears as white to off-white or faintly yellow crystalline powder. Phenolic odor. (NTP, 1992)
    Quinolin-8-ol is a monohydroxyquinoline that is quinoline substituted by a hydroxy group at po...
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  • Chlormezanone
    Chlormezanone
    • Cat. No.:
    • B15562547
    • CAS No.:
    • 102818-66-6
    • Molecular Formula:
    • C11H12ClNO3S
    • Molecular Weight:
    • 273.74 g/mol
    Description
    Chlormezanone is a 1,3-thiazine that is 1,3-thiazinan-4-one S,S-dioxide in which a hydrogen at position 2 is substituted by a 4-chlorophenyl group and the hydrogen attached to the nitrogen is substituted by meth...
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